Cas no 1214376-33-6 (4-(2,3-Difluorophenyl)pyridine)

• Product Name: 4-(2,3-Difluorophenyl)pyridine
• CAS No: 1214376-33-6
• MF: C₁₁H₇F₂N
• MW: 191.176789522171
• CID: 4801868
• Update Time: 2025-09-28

4-(2,3-Difluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-difluorophenyl)pyridine
• 4-(2,3-Difluorophenyl)pyridine

• Inchi： 1S/C11H7F2N/c12-10-3-1-2-9(11(10)13)8-4-6-14-7-5-8/h1-7H
• InChI Key： LOHJTJMUCAMSRJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CN=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(2,3-Difluorophenyl)pyridine

4-(2,3-Difluorophenyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1214376-33-6, commonly referred to as 4-(2,3-Difluorophenyl)pyridine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The difluorophenyl group attached to the pyridine ring introduces interesting electronic and steric effects, making it a valuable compound for research and development.

Recent studies have highlighted the importance of 4-(2,3-Difluorophenyl)pyridine in medicinal chemistry. Its ability to act as a ligand in metal complexes has been explored extensively. For instance, researchers have utilized this compound to synthesize novel metal-organic frameworks (MOFs) with enhanced catalytic activities. These MOFs have shown promise in applications such as gas storage and heterogeneous catalysis, underscoring the versatility of this compound.

In addition to its role in materials science, 4-(2,3-Difluorophenyl)pyridine has also been investigated for its pharmacological properties. Preclinical studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. The presence of the difluorophenyl group is believed to contribute significantly to its bioactivity by enhancing molecular stability and receptor binding affinity.

The synthesis of 4-(2,3-Difluorophenyl)pyridine involves a multi-step process that typically begins with the bromination of pyridine derivatives. This is followed by a nucleophilic substitution reaction with a 2,3-difluorophenol derivative under specific conditions. The reaction sequence is optimized to ensure high yields and purity, which are critical for its subsequent applications.

From an environmental standpoint, the compound's stability and biodegradability have been assessed in recent environmental toxicology studies. Results indicate that 4-(2,3-Difluorophenyl)pyridine exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to evaluate its long-term ecological impact in various ecosystems.

Looking ahead, the potential applications of 4-(2,3-Difluorophenyl)pyridine are vast and continue to evolve with advancements in chemical synthesis and materials science. Its unique combination of electronic properties and structural flexibility makes it an attractive candidate for future innovations in drug discovery and advanced materials development.

In conclusion, 4-(2,3-Difluorophenyl)pyridine (CAS No. 1214376-33-6) stands out as a versatile compound with promising prospects across multiple scientific disciplines. Ongoing research continues to unlock its full potential, positioning it as a key player in the development of novel chemical entities and technologies.